4-(Hydroxymethyl)phenylboronic acid
Cat. No. B1301990
M. Wt: 151.96 g/mol
InChI Key: PZRPBPMLSSNFOM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06576789B1
Procedure details
Analogously to Example 12, 12 g (52 mmol) of pinacolyl 4-formylphenylboronate were hydrogenated in 100 ml of methanol, giving 11.7 g (50 mmol) of 4-(hydroxymethyl)phenylboronic acid.
Name
pinacolyl 4-formylphenylboronate
Quantity
12 g
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
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[CH:1]([C:3]1[CH:8]=[CH:7][C:6]([B:9]([O-:17])[O:10]C(C(C)(C)C)C)=[CH:5][CH:4]=1)=[O:2]>CO>[OH:2][CH2:1][C:3]1[CH:4]=[CH:5][C:6]([B:9]([OH:17])[OH:10])=[CH:7][CH:8]=1
|
Inputs
Step One
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Name
|
pinacolyl 4-formylphenylboronate
|
|
Quantity
|
12 g
|
|
Type
|
reactant
|
|
Smiles
|
C(=O)C1=CC=C(C=C1)B(OC(C)C(C)(C)C)[O-]
|
Step Two
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Name
|
|
|
Quantity
|
100 mL
|
|
Type
|
solvent
|
|
Smiles
|
CO
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
OCC1=CC=C(C=C1)B(O)O
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: AMOUNT | 50 mmol | |
| AMOUNT: MASS | 11.7 g | |
| YIELD: CALCULATEDPERCENTYIELD | 96.2% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
